Cas no 2411338-30-0 ((2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide
• CAS No: 2411338-30-0
• MF: C₁₉H₂₉N₃O₃
• MW: 347.451864957809
• CID: 5359283
• Update Time: 2025-05-23

(2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173799
• (2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide
• (E)-N-[[4-Benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C19H29N3O3/c1-21(2)10-6-9-18(24)20-14-19(15-23)16-25-12-11-22(19)13-17-7-4-3-5-8-17/h3-9,23H,10-16H2,1-2H3,(H,20,24)/b9-6+
• InChI Key： CRSNCYNMZZAESF-RMKNXTFCSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)C(CO)(CNC(/C=C/CN(C)C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 436
• XLogP3: 0.2
• Topological Polar Surface Area: 65

Additional information on (2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide

(2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide: A Comprehensive Overview

The compound with CAS No. 2411338-30-0, known as (2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a morpholine ring, a benzyl group, and a dimethylamino substituent, all of which contribute to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of morpholine derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as enzymes, receptors, and ion channels. The presence of the benzyl group in this compound further enhances its lipophilicity, which is crucial for its potential application in drug delivery systems. Additionally, the dimethylamino group introduces a positive charge at physiological pH, which can facilitate interactions with negatively charged biomolecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the morpholine derivative. The introduction of the benzyl group and the hydroxymethyl substituent requires precise control over reaction conditions to ensure high yields and purity. The final step involves the coupling reaction to introduce the butenamide moiety, which is critical for achieving the desired stereochemistry at the double bond.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of certain signaling pathways. For instance, research has demonstrated that it can inhibit specific kinase enzymes involved in cellular proliferation and apoptosis. Furthermore, its ability to penetrate cellular membranes makes it a candidate for targeting intracellular pathogens or cancer cells.

One of the most exciting aspects of this compound is its potential for further structural modification to enhance its bioavailability and efficacy. Scientists are currently exploring various strategies, including prodrug design and nanoparticle encapsulation, to overcome challenges related to drug delivery. These advancements could pave the way for its use in treating a wide range of diseases, from inflammatory disorders to neurodegenerative conditions.

In conclusion, (2E)-N-{[4-benzyl-3-(hydroxymethyl)morpholin-3-yl]methyl}-4-(dimethylamino)but-2-enamide represents a fascinating example of how intricate molecular design can lead to compounds with significant therapeutic potential. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound stands at the forefront of innovative drug development.